Cas no 1706459-14-4 (3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine)

• Product Name: 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine
• CAS No: 1706459-14-4
• MF: C₂₂H₁₉N₅
• MW: 353.419763803482
• CID: 5161764
• Update Time: 2025-10-30

3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine

• Inchi： 1S/C22H19N5/c1-12-3-5-17-19(7-12)26-21(24-17)14-9-15(11-16(23)10-14)22-25-18-6-4-13(2)8-20(18)27-22/h3-11H,23H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key： MAAJDIFFGFKMJQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2NC3=CC(C)=CC=C3N=2)=CC(C2NC3=CC(C)=CC=C3N=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine

Introduction to 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine (CAS No. 1706459-14-4)

3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1706459-14-4, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The structure of this molecule consists of a phenylamine core substituted with two 5-methyl-1H-benzoimidazole units at the 3 and 5 positions, creating a highly functionalized platform for further chemical manipulation and biological evaluation.

The benzoimidazole moiety is a well-studied pharmacophore in drug discovery, known for its ability to interact with various biological targets, including enzymes and receptors. The introduction of a methyl group at the 5-position of the benzoimidazole ring enhances its metabolic stability and binding affinity, making it an attractive component for medicinal chemistry. The phenylamine backbone further contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine with high precision. Studies suggest that this compound may exhibit inhibitory activity against several key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are widely implicated in the pathogenesis of chronic inflammatory diseases, making this compound a promising candidate for further investigation.

In vitro studies have demonstrated that 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine can modulate the activity of microsomal prostaglandin E synthase 1 (mPGES1), an enzyme that plays a crucial role in the synthesis of prostaglandins. By inhibiting mPGES1, this compound may reduce the production of pro-inflammatory mediators, thereby alleviating symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that it may possess antioxidant properties, further enhancing its therapeutic potential.

The synthesis of 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, has been instrumental in achieving the desired molecular architecture. These methods not only improve efficiency but also allow for the introduction of additional functional groups, enabling fine-tuning of biological activity.

One of the most compelling aspects of 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine is its potential to serve as a lead compound for structure-based drug design. By leveraging high-throughput screening (HTS) technologies and fragment-based drug discovery approaches, researchers can rapidly identify derivatives with enhanced potency and selectivity. This iterative process has been successfully applied to other benzoimidazole-containing compounds, suggesting that 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine may follow a similar path to clinical development.

The pharmacokinetic properties of this compound are also under active investigation. Preliminary pharmacokinetic studies indicate that it exhibits moderate oral bioavailability and reasonable tissue distribution, which are favorable characteristics for an oral therapeutic agent. Furthermore, its metabolic stability suggests that it may have a prolonged half-life, reducing the frequency of dosing required for therapeutic efficacy.

As research in medicinal chemistry continues to evolve, 3,5-Bis-(5-methyl-1H-benzoimidazol-2-yl)-phenylamine represents a valuable asset in the quest for novel therapeutics. Its unique structural features and demonstrated biological activity make it a compelling candidate for further exploration in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential as a next-generation pharmaceutical agent.